N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine;hydrochloride
• InChI: InChI=1S/C17H16FN.ClH/c18-17-10-8-16(9-11-17)12-14-19-13-4-7-15-5-2-1-3-6-15;/h1-3,5-6,8-11,19H,12-14H2;1H
• InChI Key: JABMFQGOFBLBGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CCNCCC2=CC=C(C=C2)F.Cl
• Molecular Formula: C17H17ClFN
• Molecular Weight: 289.8 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride, also known as FPEPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. FPEPH is a synthetic compound that is commonly used in laboratory experiments to study the mechanisms of various physiological and biochemical processes.

Mechanism of Action

The mechanism of action of N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride is not fully understood, but it is believed to act as a dopamine transporter inhibitor. This means that N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride binds to the dopamine transporter and prevents the reuptake of dopamine into the presynaptic neuron, leading to an increase in dopamine levels in the synaptic cleft.
Biochemical and Physiological Effects:
N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride has been shown to have a significant impact on the central nervous system. Studies have shown that N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride can increase dopamine levels in the brain, leading to increased locomotor activity and stereotypy. N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride has also been shown to have anxiolytic effects, reducing anxiety-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride is its selectivity for the dopamine transporter. This makes it a valuable tool in studying dopamine transport and its role in various neurological disorders. However, one of the limitations of N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride is its potential toxicity. Studies have shown that N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride can have toxic effects on dopaminergic neurons, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride. One potential area of research is the development of new compounds that are more selective for the dopamine transporter and have fewer toxic effects. Another area of research is the study of N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride's potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Additionally, further research is needed to fully understand the mechanism of action of N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride and its impact on the central nervous system.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride has been widely used in scientific research due to its potential applications in studying various physiological and biochemical processes. One of the most significant applications of N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride is in the study of the central nervous system. N-[2-(4-fluorophenyl)ethyl]-3-phenylprop-2-yn-1-amine hydrochloride has been shown to have an affinity for the dopamine transporter, which makes it a valuable tool in studying dopamine transport and its role in various neurological disorders such as Parkinson's disease and schizophrenia.